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Compound of Interest

Compound Name: Ceramide C6-d7

Cat. No.: B15553872 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental responsibility is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Ceramide C6-d7, a deuterated analog of

C6 ceramide used in various biological studies. Adherence to these procedures is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Ceramide C6-d7 is often supplied in a methanol solution, which dictates the primary hazards

associated with its handling and disposal. Methanol is a highly flammable and toxic liquid.

Therefore, disposal procedures must mitigate the risks associated with this solvent.

Quantitative Data for Ceramide C6-d7 and Related
Compounds
The following table summarizes key data for Ceramide C6-d7 and its non-deuterated

counterpart, C6 Ceramide. This information is crucial for safe handling and storage.
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Parameter
C6 Ceramide-d7 (in
Methanol)

C6 Ceramide (Solid)

CAS Number 2692624-22-7[1] 124753-97-5[2]

Molecular Formula C₂₄H₄₀D₇NO₃ C₂₄H₄₇NO₃[2][3]

Appearance Solution (in Methanol) Solid[4]

Storage Temperature -20°C -20°C[5]

Hazard Classification

Highly flammable liquid and

vapor, Toxic if swallowed, in

contact with skin, or if inhaled.

Causes damage to the central

nervous system and visual

organs (due to Methanol

solvent).[6]

Not classified as hazardous in

solid form, though prudent to

handle as hazardous chemical

waste.[4]

Step-by-Step Disposal Protocol for Ceramide C6-d7
in Methanol
The proper disposal of Ceramide C6-d7, particularly when in a methanol solution, must be

handled in strict accordance with local, state, and federal regulations. The following protocol

provides a general guideline for safe disposal.

Personal Protective Equipment (PPE)
Before handling Ceramide C6-d7 in methanol, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.
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Waste Collection and Segregation
Liquid Waste:

Solutions containing Ceramide C6-d7 in methanol should be collected in a designated,

leak-proof hazardous waste container.

The container must be compatible with flammable and toxic organic solvents.

Do not mix this waste with other incompatible waste streams (e.g., aqueous waste,

halogenated solvents).

Solid Waste:

Any solid waste contaminated with the Ceramide C6-d7 solution (e.g., pipette tips, vials,

absorbent materials) should be collected in a separate, clearly labeled hazardous waste

container for solid chemical waste.

Waste Container Labeling
All hazardous waste containers must be clearly and accurately labeled.

The label should include:

The words "Hazardous Waste."

The full chemical name: "Ceramide C6-d7 in Methanol."

The associated hazards (e.g., "Flammable," "Toxic").

The accumulation start date.

Waste Storage
Store the hazardous waste container in a designated satellite accumulation area.

This area should be secure, well-ventilated, and away from sources of ignition.

Ensure the container is kept closed except when adding waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Request and Documentation
Once the waste container is full, or in accordance with your institution's guidelines, arrange

for pickup by your institution's Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal contractor.

Maintain accurate records of the waste generated, including the chemical name, quantity,

and date of disposal, as required by your institution and regulatory agencies.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ceramide C6-
d7.
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Start: Have Ceramide C6-d7 waste

Is the waste solid or liquid?

Solid Waste
(e.g., contaminated labware)

Solid

Liquid Waste
(e.g., unused solution)

Liquid

Collect in a designated,
labeled solid hazardous

waste container.

Collect in a designated,
leak-proof, labeled liquid

hazardous waste container
for flammable organic solvents.

Store in a designated satellite
accumulation area.

Arrange for pickup by EHS
or licensed disposal contractor.

Complete waste disposal
documentation.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Ceramide C6-d7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. larodan.com [larodan.com]

4. benchchem.com [benchchem.com]

5. usbio.net [usbio.net]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Ceramide C6-
d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553872#ceramide-c6-d7-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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